1-(2-methoxyphenyl)-2,5-dimethyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-pyrrole-3-carboxamide

Specification

• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)-2,5-dimethyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyrrole-3-carboxamide
• Standard InChI: InChI=1S/C21H21N5O2/c1-14-12-16(15(2)26(14)17-8-4-5-9-18(17)28-3)21(27)22-13-20-24-23-19-10-6-7-11-25(19)20/h4-12H,13H2,1-3H3,(H,22,27)
• Standard InChI Key: GBAPPRPQNXMEFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2OC)C)C(=O)NCC3=NN=C4N3C=CC=C4

Introduction

1-(2-methoxyphenyl)-2,5-dimethyl-N-(triazolo[4,3-a]pyridin-3-ylmethyl)-1H-pyrrole-3-carboxamide is a complex organic compound with a molecular weight of 375.4 g/mol, as indicated by its CAS number 1435997-77-5. This compound combines elements of pyrrole and triazolopyridine, suggesting potential applications in medicinal chemistry due to its structural complexity and the presence of pharmacophoric groups.

Potential Biological Activities

While specific biological activities of 1-(2-methoxyphenyl)-2,5-dimethyl-N-(triazolo[4,3-a]pyridin-3-ylmethyl)-1H-pyrrole-3-carboxamide have not been detailed in the available literature, compounds with similar structures often exhibit a range of biological activities. For instance, pyrrole derivatives are known for their antimicrobial and anti-inflammatory properties, while triazolopyridines have been explored for their antiviral and anticancer potential.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, structural characterization, and biological activity screening. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry would be essential for confirming its structure, while in vitro assays could help identify potential therapeutic applications.

Data Table: General Information

Property	Value
CAS Number	1435997-77-5
Molecular Weight	375.4 g/mol
Chemical Formula	Not specified in sources
Synthesis Details	Not detailed in available literature